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Compound of Interest

Compound Name: Pht-Gly-Onp

CAS No.: 21313-49-5

Cat. No.: B1215910

Get Quote

Executive Summary & Mechanistic Grounding
N-Phthaloyl-glycine p-nitrophenyl ester (Pht-Gly-ONp, CAS: 21313-49-5) is a highly versatile,

dual-purpose reagent utilized extensively in modern drug discovery[1]. As an activated ester, it

serves two critical functions: it acts as a highly sensitive chromogenic substrate for the high-

throughput screening (HTS) of esterase and protease inhibitors, and it functions as a highly

efficient building block in the combinatorial synthesis of peptide libraries[1].

The utility of Pht-Gly-ONp is rooted in the specific chemical causality of its structural

components:

The p-Nitrophenyl (ONp) Leaving Group: The electron-withdrawing nature of the nitro group

makes the ester highly susceptible to nucleophilic attack. Upon enzymatic cleavage or

nucleophilic acyl substitution, it releases p-nitrophenol. Under slightly alkaline conditions (pH

> 7.0), this ionizes into the resonance-stabilized p-nitrophenolate anion, which exhibits a

strong yellow color with a high molar extinction coefficient (approx. 15,548 M⁻¹cm⁻¹ at 410

nm)[2]. This allows for precise, real-time spectrophotometric monitoring[3].
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The Phthaloyl (Pht) Protecting Group: The bulky phthaloyl group provides robust orthogonal

protection of the glycine amine. In peptide synthesis, it prevents unwanted side reactions

such as self-condensation or diketopiperazine formation, ensuring high-fidelity chain

elongation[4].

Application I: High-Throughput Screening (HTS) of
Esterases/Proteases
Principle of the Assay
The continuous spectrophotometric assay using Pht-Gly-ONp is designed to measure the

catalytic activity of ester-hydrolase enzymes and screen for potential small-molecule inhibitors.

The assay relies on the enzymatic hydrolysis of the ester bond, releasing the chromogenic p-

nitrophenolate anion[3]. Because the absorbance of the product is measured continuously at

405–410 nm, researchers can extract precise kinetic parameters ( Km​, Vmax​) and IC50​values

for drug candidates in real-time[3].
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Fig 1: Enzymatic hydrolysis of Pht-Gly-ONp and continuous spectrophotometric detection

workflow.

Self-Validating Protocol: 96-Well Kinetic Assay
To ensure a self-validating system, this protocol incorporates a mandatory non-enzymatic

hydrolysis control. p-Nitrophenyl esters are prone to spontaneous hydrolysis in alkaline buffers;

subtracting this background rate is critical for accurate kinetic profiling[2].

Reagents & Materials:
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Assay Buffer: 50 mM Sodium Phosphate buffer or Tris-HCl, pH 8.0. (Optimal for balancing

enzyme activity and minimizing spontaneous ester hydrolysis)[5].

Substrate Stock: 20 mM Pht-Gly-ONp dissolved in anhydrous DMSO.

Enzyme Stock: Target esterase/protease diluted in Assay Buffer.

Step-by-Step Methodology:

Plate Preparation: To a clear, flat-bottom 96-well microplate, add 180 µL of Assay Buffer to all

experimental and control wells.

Inhibitor Addition (Optional): Add 10 µL of the test compound (inhibitor) or vehicle control

(DMSO) to the respective wells.

Enzyme Addition: Add 5 µL of the Enzyme Stock to the experimental wells. For the

Background Control wells, add 5 µL of Assay Buffer instead of the enzyme.

Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow enzyme-inhibitor

equilibration.

Reaction Initiation: Rapidly add 5 µL of the 20 mM Pht-Gly-ONp Substrate Stock to all wells

using a multichannel pipette (Final substrate concentration = 500 µM).

Kinetic Readout: Immediately place the plate in a microplate reader. Monitor the absorbance

at 405 nm every 30 seconds for 15 minutes at 37°C[3].

Data Processing: Calculate the initial velocity ( V0​) from the linear portion of the absorbance-

time curve. Subtract the slope of the Background Control from the experimental wells to yield

the true enzymatic rate.

Quantitative Data Presentation
The following table summarizes representative kinetic parameters of various hydrolase

enzymes utilizing p-nitrophenyl ester substrates, demonstrating the dynamic range of this

assay format[3],[2],[5].
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Enzyme
Source

Substrate Type
Apparent Km​
(µM)

Vmax​
(µmol/min/mg)

Optimal Assay
pH

Pancreatic

Lipase

p-Nitrophenyl

ester
150 - 200 2.5 - 3.0 8.0

Recombinant

Esterase

p-Nitrophenyl

ester
45 - 60 12.0 - 15.5 7.5

Thiolase (OleA)
p-Nitrophenyl

ester
80 - 100 4.0 - 5.2 8.0

Application II: Combinatorial Peptide Library
Synthesis
Principle of the Reaction
In drug discovery, rapid synthesis of peptide libraries is essential for structure-activity

relationship (SAR) studies. Pht-Gly-ONp acts as a pre-activated building block for introducing

glycine residues. The thermodynamic stability of the departing p-nitrophenol drives the

nucleophilic acyl substitution forward rapidly without the need for expensive and moisture-

sensitive coupling reagents (e.g., HATU, EDC)[2]. Furthermore, the reaction progress can be

visually and spectrophotometrically validated by the accumulation of the yellow byproduct in

the reaction solvent.
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Fig 2: Solid-phase peptide coupling using Pht-Gly-ONp followed by hydrazine deprotection.

Self-Validating Protocol: Solid-Phase Amidation
This protocol utilizes the inherent chromogenic properties of the ONp leaving group as an in-

process control.

Step-by-Step Methodology:

Resin Preparation: Swell 1.0 equivalent of amine-functionalized resin (e.g., Rink Amide) in

anhydrous N,N-Dimethylformamide (DMF) for 30 minutes.

Coupling Reaction: Drain the DMF. Add a solution containing 3.0 equivalents of Pht-Gly-
ONp and 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA) dissolved in minimal DMF.
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In-Process Monitoring: Agitate the suspension at room temperature. The solution will rapidly

turn deep yellow as p-nitrophenol is liberated. To validate reaction completion, take a 10 µL

aliquot of the supernatant at 30-minute intervals, dilute in basic buffer, and measure

absorbance at 405 nm. The reaction is complete when the absorbance plateaus (typically 1–

2 hours).

Washing: Drain the reaction mixture. Wash the resin extensively with DMF (5 × 3 min) and

Dichloromethane (DCM) (5 × 3 min) until the washings are completely colorless, ensuring

the complete removal of the p-nitrophenol byproduct.

Phthaloyl Deprotection: To unmask the N-terminus for the next coupling cycle, treat the resin

with 1M Hydrazine hydrate ( N2​H4​⋅H2​O ) in ethanol. Agitate for 2 hours at room temperature

(or utilize microwave irradiation for scalable, rapid deprotection)[4]. Wash thoroughly with

DMF and DCM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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